{2-bromo-4-[2-cyano-2-(5-methyl-1H-benzimidazol-2-yl)vinyl]-6-methoxyphenoxy}acetic acid

• IUPAC Name: 2-[2-bromo-4-[(Z)-2-cyano-2-(6-methyl-1H-benzimidazol-2-yl)ethenyl]-6-methoxyphenoxy]acetic acid
• InChI: InChI=1S/C20H16BrN3O4/c1-11-3-4-15-16(5-11)24-20(23-15)13(9-22)6-12-7-14(21)19(17(8-12)27-2)28-10-18(25)26/h3-8H,10H2,1-2H3,(H,23,24)(H,25,26)/b13-6-
• InChI Key: ZIOLUZFBDOPSFR-MLPAPPSSSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)C(=CC3=CC(=C(C(=C3)Br)OCC(=O)O)OC)C#N
• Isomeric SMILES: CC1=CC2=C(C=C1)N=C(N2)/C(=C\C3=CC(=C(C(=C3)Br)OCC(=O)O)OC)/C#N
• Molecular Formula: C20H16BrN3O4
• Molecular Weight: 442.3 g/mol

Description

The compound “{2-bromo-4-[2-cyano-2-(5-methyl-1H-benzimidazol-2-yl)vinyl]-6-methoxyphenoxy}acetic acid” is a complex organic molecule. It contains several functional groups including a bromo group, a cyano group, a benzimidazole ring, a vinyl group, a methoxy group, and a carboxylic acid group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis pathway would depend on the starting materials and the specific conditions under which the reactions are carried out.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzimidazole ring system is a fused ring structure that is part of many biologically active compounds.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in the molecule. For example, the bromo group could be involved in substitution reactions, the cyano group could undergo addition reactions, and the carboxylic acid group could participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the various functional groups present in the molecule. For example, the presence of the polar carboxylic acid group could increase the compound’s solubility in water.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, the benzimidazole ring system is known to have biological activity and could interact with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could involve exploring its potential uses, for example in the development of new drugs or materials.